N-(4-chlorophenyl)-N-(1-phenethylpiperidin-4-yl)cyclopropanecarboxamide,monohydrochloride

Specification

• CAS No.: 2748591-61-7
• Molecular Formula: C23H28Cl2N2O
• Molecular Weight: 419.4 g/mol
• IUPAC Name: N-(4-chlorophenyl)-N-[1-(2-phenylethyl)piperidin-4-yl]cyclopropanecarboxamide;hydrochloride
• Standard InChI: InChI=1S/C23H27ClN2O.ClH/c24-20-8-10-21(11-9-20)26(23(27)19-6-7-19)22-13-16-25(17-14-22)15-12-18-4-2-1-3-5-18;/h1-5,8-11,19,22H,6-7,12-17H2;1H
• Standard InChI Key: IPASDVJEGZDOEU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N(C2CCN(CC2)CCC3=CC=CC=C3)C4=CC=C(C=C4)Cl.Cl

Introduction

N-(4-chlorophenyl)-N-(1-phenethylpiperidin-4-yl)cyclopropanecarboxamide, monohydrochloride, is a synthetic compound that belongs to a broader class of substances often scrutinized for their potential pharmacological properties. Despite its specific chemical structure, detailed information on this compound is limited in publicly available scientific literature. This article aims to provide an overview of what is known about this compound, focusing on its chemical characteristics and any relevant research findings.

Potential Pharmacological Activity

While specific pharmacological data for N-(4-chlorophenyl)-N-(1-phenethylpiperidin-4-yl)cyclopropanecarboxamide, monohydrochloride, is scarce, compounds with similar structural elements have been studied for their interactions with opioid receptors or other neurotransmitter systems. The phenethylpiperidine moiety, for instance, is reminiscent of structures found in some opioid receptor ligands.

Synthesis and Chemical Analysis

The synthesis of such compounds typically involves multi-step reactions, including the formation of the cyclopropane ring and the attachment of the phenethylpiperidine and chlorophenyl groups. Chemical analysis would likely involve techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity of the compound.

Regulatory Status

Given the lack of specific information on this compound in major regulatory databases, it is unclear whether N-(4-chlorophenyl)-N-(1-phenethylpiperidin-4-yl)cyclopropanecarboxamide, monohydrochloride, is controlled or monitored by regulatory agencies such as the DEA or INCB.